Propanoic acid, 2-hydroxy-, pentyl ester, (2S)-
Overview
Description
Propanoic acid, 2-hydroxy-, pentyl ester, (2S)-, also known as pentyl lactate or amyl lactate, is an organic compound with the molecular formula C8H16O3. It is a colorless liquid with a mild, fruity odor. This compound is commonly used in the flavor and fragrance industry due to its pleasant aroma .
Preparation Methods
Synthetic Routes and Reaction Conditions
Propanoic acid, 2-hydroxy-, pentyl ester, (2S)- can be synthesized through the esterification of lactic acid with pentanol. The reaction typically involves the use of an acid catalyst, such as sulfuric acid, to facilitate the esterification process. The reaction is carried out under reflux conditions to ensure the complete conversion of the reactants to the desired ester .
Industrial Production Methods
In industrial settings, the production of propanoic acid, 2-hydroxy-, pentyl ester, (2S)- involves similar esterification processes but on a larger scale. The use of continuous reactors and efficient separation techniques, such as distillation, ensures high yield and purity of the final product .
Chemical Reactions Analysis
Types of Reactions
Propanoic acid, 2-hydroxy-, pentyl ester, (2S)- undergoes various chemical reactions, including:
Hydrolysis: The ester can be hydrolyzed back to lactic acid and pentanol in the presence of water and an acid or base catalyst.
Oxidation: The compound can be oxidized to produce corresponding carboxylic acids.
Reduction: Reduction reactions can convert the ester to alcohols.
Common Reagents and Conditions
- **Hydrolysis
Properties
CAS No. |
171056-23-8 |
|---|---|
Molecular Formula |
C8H16O3 |
Molecular Weight |
160.21 g/mol |
IUPAC Name |
pentyl (2S)-2-hydroxypropanoate |
InChI |
InChI=1S/C8H16O3/c1-3-4-5-6-11-8(10)7(2)9/h7,9H,3-6H2,1-2H3/t7-/m0/s1 |
InChI Key |
GXOHBWLPQHTYPF-ZETCQYMHSA-N |
Isomeric SMILES |
CCCCCOC(=O)[C@H](C)O |
Canonical SMILES |
CCCCCOC(=O)C(C)O |
Origin of Product |
United States |
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